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Compound of Interest

Compound Name: 2-Fluoro-3-(trifluoromethyl)anisole

Cat. No.: B121695

An In-Depth Technical Guide to the Safe Handling of 2-Fluoro-3-(trifluoromethyl)anisole for
Research & Development Applications

This guide provides a comprehensive overview of the essential safety protocols and handling
procedures for 2-Fluoro-3-(trifluoromethyl)anisole. Designed for researchers, chemists, and
drug development professionals, this document synthesizes critical safety data with field-
proven insights to ensure its responsible use in a laboratory setting. The narrative emphasizes
the causality behind safety measures, grounding every recommendation in the known
physicochemical properties and toxicological profile of the compound.

Compound Profile and Physicochemical Properties

2-Fluoro-3-(trifluoromethyl)anisole (CAS No. 151868-17-6) is a fluorinated organic
compound increasingly utilized as a key building block in medicinal chemistry and materials
science.[1][2] The presence of both a fluorine atom and a trifluoromethyl group can significantly
enhance the metabolic stability, lipophilicity, and binding affinity of target molecules, making it a
valuable synthon in drug discovery programs.[3] However, these same properties necessitate a
thorough understanding of its handling requirements.

Table 1: Physicochemical Data for 2-Fluoro-3-(trifluoromethyl)anisole
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Property Value Source(s)
CAS Number 151868-17-6 [1]12]
Molecular Formula CsHeF2O [4]
Appearance Liquid [5]

Flash Point 71°C (160°F) [2]
Refractive Index 1.4370 [2]
Recommended Storage 2-8°C, Locked Up [1112]

Hazard Analysis and GHS Classification

A foundational aspect of safe handling is a complete understanding of the compound's intrinsic
hazards. 2-Fluoro-3-(trifluoromethyl)anisole is classified as a hazardous substance, and all
personnel must be familiar with its GHS classification before commencing work.

Table 2: GHS Hazard Classification

Precautionary

Pictogram GHS Code Hazard Statement
Statement(s)
P264, P280,
Causes skin irritation. P302+P352,
GHSO07 H315
[1][6] P332+P313,
P362+P364
P280,

Causes serious eye
GHSO07 H319 P305+P351+P338,

irritation.[1][6] P337+P313

] P261, P271,
May cause respiratory
GHSO07 H335 P304+P340, P312,

irritation.[1][6] P403+P233

o P210, P280,
Combustible liquid.[1]
(None) H227 P370+P378,

[6]
P403+P235

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/msds/2-fluoro-3-trifluoromethyl-anisole.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8243698.htm
https://www.echemi.com/products/pd180521112450-2-fluoro-5-trifluoromethylanisole.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/f4203
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8243698.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8243698.htm
https://www.chemicalbook.com/msds/2-fluoro-3-trifluoromethyl-anisole.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8243698.htm
https://www.benchchem.com/product/b121695?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-fluoro-3-trifluoromethyl-anisole.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2807-3-02.pdf
https://www.chemicalbook.com/msds/2-fluoro-3-trifluoromethyl-anisole.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2807-3-02.pdf
https://www.chemicalbook.com/msds/2-fluoro-3-trifluoromethyl-anisole.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2807-3-02.pdf
https://www.chemicalbook.com/msds/2-fluoro-3-trifluoromethyl-anisole.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2807-3-02.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Expert Interpretation of Hazards:

o Combustible Liquid (H227): With a flash point of 71°C, this compound does not pose an
immediate fire risk at standard ambient temperatures but can be ignited if heated.[2] The
primary causality for concern is its use in reactions that require heating or proximity to
ignition sources like hot plates or non-intrinsically safe equipment.

o Skin and Eye Irritant (H315, H319): The chemical structure suggests it can disrupt the lipid
bilayers of skin and eye tissues, leading to irritation. This is a direct chemical interaction,
necessitating the use of barrier protection (gloves and goggles) at all times.

o Respiratory Irritant (H335): Vapors can irritate the mucous membranes of the respiratory
tract. The risk is magnified when the liquid is heated, transferred between containers, or
aerosolized. This causality directly informs the need for engineering controls like a chemical
fume hood.

The Hierarchy of Controls: A Systematic Approach
to Safety

Effective safety management is not solely reliant on personal protective equipment (PPE). A
systematic approach, known as the Hierarchy of Controls, prioritizes strategies that eliminate or
reduce the hazard at its source. PPE is considered the last line of defense.
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Elimination Personal Protective Equipment (PPE)

(Not feasible for R&D) (Gloves, Goggles, Lab Coat)

Substitution
(Evaluate less hazardous alternatives)

Engineering Controls
(e.g., Chemical Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Labeling)
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Is the spill large or
outside of a fume hood?

Yes No (Small & Contained)

Evacuate Immediate Area Ensure Proper PPE

is Worn

Alert Colleagues & EHS

Ensure Adequate
Ventilation

Cover with Inert Absorbent

(Sand, Vermiculite)

Collect into a Closed
Container for Disposal

Clean Spill Area
with Soap and Water

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Key Spill Response Steps:

Evacuate and Alert: For large spills, evacuate the area and notify emergency personnel. [7]2.
Control Ignition Sources: Immediately remove all sources of ignition. [8][7]3. Containment:
For small, manageable spills inside a fume hood, contain the spill using an inert absorbent
material like vermiculite or sand. [9][8]Do not use combustible materials.

Collection and Disposal: Carefully collect the absorbed material using non-sparking tools and
place it into a sealed, properly labeled container for hazardous waste disposal. [7]

Fire Response

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam. [10]A water spray can be used to cool fire-exposed containers. [11]* Firefighter
Protection: Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA). [11]* Specific Hazards: Containers may explode when heated. Vapors
can travel to an ignition source and flash back. [12]

Waste Disposal

Chemical waste must be managed in compliance with all local, regional, and national

regulations.

Containerization: Collect waste 2-Fluoro-3-(trifluoromethyl)anisole and contaminated
materials in a dedicated, sealed, and clearly labeled hazardous waste container.

Segregation: Do not mix this waste with other waste streams. * Disposal Vendor: Arrange for
pickup and disposal by a licensed chemical destruction facility. Do not discharge to sewer
systems. [7]

Toxicological Profile

The toxicological properties of 2-Fluoro-3-(trifluoromethyl)anisole have not been fully

investigated. [1][11]The hazard classifications are based on data from similar compounds and

computational models.

Acute Effects: As established, the compound is an irritant to the skin, eyes, and respiratory
system. [1]* Chronic Effects: No data is currently available regarding the carcinogenic,
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mutagenic, or reproductive effects of this specific compound. Therefore, it is crucial to
minimize exposure to the lowest reasonably achievable level.

This guide is intended to provide a framework for the safe handling of 2-Fluoro-3-
(trifluoromethyl)anisole. It is imperative that all users consult the most recent Safety Data
Sheet (SDS) provided by the manufacturer and adhere to all institutional safety policies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling of 2-Fluoro-3-
(trifluoromethyl)anisole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121695#safety-and-handling-of-2-fluoro-3-
trifluoromethyl-anisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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